Cas no 1009367-63-8 (tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate
• CAS No: 1009367-63-8
• MF: C₉H₁₅N₅O₂
• MW: 225.247700929642
• MDL: MFCD24038945
• CID: 842547
• PubChem ID: 59337170
• Update Time: 2025-06-07

tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2H-tetrazol-5-yl)azetidine-1-carboxylate
• 1-Boc--3-(2H-1,2,3,4-tetrazol-5-yl)azetidine
• tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 3-(2H-tetrazol-5-yl)-, 1,1-diMethylethyl ester
• CS-0048395
• P13927
• 1-Boc-3-(2H-1,2,3,4-Tetrazol-5-yl)azetidine
• SCHEMBL12779883
• MFCD24038945
• DTXSID50731559
• SY098932
• DB-344327
• tert-butyl 3-(1H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate
• AKOS016012442
• AS-51930
• 5-(1-Boc-azetidin-3-yl)-2H-tetrazole
• SB11431
• 1009367-63-8
• tert-Butyl3-(2H-tetrazol-5-yl)azetidine-1-carboxylate

• MDL： MFCD24038945
• Inchi： 1S/C9H15N5O2/c1-9(2,3)16-8(15)14-4-6(5-14)7-10-12-13-11-7/h6H,4-5H2,1-3H3,(H,10,11,12,13)
• InChI Key： YNNZWLQTTLFNGO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2N=NNN=2)C1)=O

Computed Properties

• Exact Mass: 225.12257474g/mol
• Monoisotopic Mass: 225.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84Ų

tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate (CAS No. 1009367-63-8)

Tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate, identified by its CAS number 1009367-63-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to a class of heterocyclic derivatives characterized by its azetidine and tetrazole moieties, which are known for their versatile biological activities. The presence of a tert-butyl group at the carboxyl position not only enhances the stability of the molecule but also influences its solubility and metabolic profiles, making it a valuable scaffold for drug development.

The structural features of tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate position it as a promising candidate for further exploration in therapeutic applications. The tetrazole ring, in particular, is recognized for its role in modulating various biological pathways, including inflammation and apoptosis. Recent studies have highlighted the potential of tetrazole-containing compounds in developing novel antimicrobial and anti-inflammatory agents. The azetidine ring contributes to the molecule's rigidity and stability, which are critical factors in drug design for improving binding affinity to biological targets.

In the context of modern pharmaceutical research, tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate has been investigated for its potential in addressing unmet medical needs. The compound's unique structural motif allows for selective interaction with biological receptors and enzymes, which is essential for developing drugs with high specificity and low toxicity. Researchers have been particularly interested in its potential applications in oncology and neurology, where precise modulation of cellular signaling pathways is crucial.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate for their pharmacological properties. These computational approaches have enabled scientists to predict binding affinities and metabolic stability with greater accuracy, thereby accelerating the drug discovery process. The integration of experimental data with computational insights has been instrumental in optimizing the chemical structure of this compound for enhanced efficacy and safety.

The synthesis of tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tetrazole moiety into the azetidine backbone is a critical step that demands careful optimization to avoid side reactions. Advances in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for preclinical studies.

Preclinical studies have begun to unravel the pharmacological profile of tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate, revealing its potential as a lead compound for further development. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. The ability to modulate these targets without significant off-target effects is a key advantage that makes this molecule an attractive candidate for therapeutic intervention.

The pharmaceutical industry has been increasingly focused on developing small-molecule inhibitors that can selectively target disease-causing pathways. Tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate fits well within this paradigm due to its structural features that promote selective binding. Its azetidine ring provides a scaffold that can be modified to enhance interactions with specific biological targets, while the tetrazole moiety adds another layer of functionality that can be exploited for therapeutic purposes.

Future directions in the study of tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate include exploring its mechanism of action in greater detail and conducting more extensive preclinical evaluations. Understanding how this compound interacts with biological systems at the molecular level will provide valuable insights into its potential therapeutic applications. Additionally, investigating its pharmacokinetic properties will help determine how it is processed by the body and whether it can be effectively delivered to target tissues.

The versatility of tert-butyl 3-(2H-1,2,3,4-tetrazol-5-yl)azetidine-1-carboxylate as a chemical scaffold also opens up possibilities for derivative design. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity to address specific therapeutic needs. This flexibility makes it an exciting prospect for medicinal chemists who are tasked with developing novel drugs that meet stringent efficacy and safety requirements.

In conclusion,tert-butyl 3-(2H-1,2，